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Compound of Interest

Compound Name: Sodium pentachlorophenate

Cat. No.: B094111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Sodium pentachlorophenate is a toxic and environmentally persistent chemical.

Its use is highly restricted in many countries. These application notes and protocols are

intended for research and development purposes only, within a controlled laboratory setting,

and by personnel trained in the handling of hazardous materials. All safety precautions,

including the use of appropriate personal protective equipment (PPE) and proper disposal

methods, must be strictly followed.

Introduction
Sodium pentachlorophenate (Na-PCP), the sodium salt of pentachlorophenol (PCP), has

been historically used as a potent fungicide and biocide in various industrial applications,

including the preservation of textiles.[1][2][3] Its broad-spectrum activity makes it effective

against a wide range of fungi and bacteria that can cause discoloration, odor, and loss of

tensile strength in textile materials.[1] These notes provide a framework for studying the

application and efficacy of sodium pentachlorophenate in textile preservation.

Mechanism of Action
The biocidal activity of sodium pentachlorophenate is primarily attributed to its anionic form,

which can uncouple oxidative phosphorylation. This process disrupts the mitochondrial
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membrane potential, inhibiting the production of ATP, the primary energy currency of the cell.

The disruption of this vital process leads to metabolic arrest and cell death in microorganisms.
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Figure 1: Simplified mechanism of action of Sodium Pentachlorophenate on fungal cells.

Data Presentation: Efficacy and Material Effects
The following tables summarize the expected quantitative outcomes of treating textiles with

sodium pentachlorophenate. The data is illustrative and based on historical use and general

principles of textile finishing, as specific contemporary studies are limited due to the

substance's toxicity.

Table 1: Antimicrobial Efficacy of Sodium Pentachlorophenate on Cotton Duck Fabric
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Treatment
Concentration (%
w/v)

Fungal Species
Incubation Time
(days)

Microbial Growth
Inhibition (%)

0 (Control) Aspergillus niger 28 0

0.1 Aspergillus niger 28 85

0.5 Aspergillus niger 28 >99

1.0 Aspergillus niger 28 >99

0 (Control)
Chaetomium

globosum
28 0

0.1
Chaetomium

globosum
28 82

0.5
Chaetomium

globosum
28 >99

1.0
Chaetomium

globosum
28 >99

Table 2: Effect of Sodium Pentachlorophenate Treatment on Physical Properties of Cotton

Fabric

Treatment Concentration
(% w/v)

Tensile Strength Retention
(%)

Colorfastness to Light
(Grey Scale Rating, 1-5)

0 (Control) 100 5

0.1 98 4-5

0.5 95 4

1.0 92 4

Experimental Protocols
4.1. Protocol for Application of Sodium Pentachlorophenate to Textile Samples
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This protocol describes a standard padding application method.

Materials:

Sodium pentachlorophenate (analytical grade)

Distilled or deionized water

Wetting agent (non-ionic, e.g., 0.1% Triton X-100)

Textile samples (e.g., 10 cm x 10 cm swatches of cotton, jute, or linen)

Laboratory padder with two rollers

Drying oven

Fume hood

Appropriate PPE (gloves, goggles, lab coat, respirator)

Procedure:

Solution Preparation: In a chemical fume hood, prepare aqueous solutions of sodium
pentachlorophenate at desired concentrations (e.g., 0.1%, 0.5%, and 1.0% w/v). Add a

wetting agent to ensure uniform application.

Padding Application:

Set the pressure of the laboratory padder to achieve a wet pick-up of 70-80%.

Immerse a textile sample in the treatment solution for 60 seconds.

Pass the saturated sample through the nip of the padder rollers.

Drying and Curing:

Dry the treated samples in a ventilated oven at 80-100°C for 5-10 minutes.

Cure the dried samples at 120-140°C for 3-5 minutes to fix the preservative.
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Conditioning: Condition the treated and untreated control samples at standard textile testing

conditions (e.g., 21°C ± 1°C and 65% ± 2% relative humidity) for 24 hours before further

testing.

Preparation

Application

Post-Treatment
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+ Wetting Agent

Immerse Fabric in Solution
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Cure at 120-140°C
(3-5 min)

Condition at 21°C, 65% RH
(24 hours)
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Figure 2: Workflow for the application of Sodium Pentachlorophenate to textile samples.

4.2. Protocol for Evaluating Antifungal Efficacy (AATCC Test Method 30, Part III)
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This protocol is an adaptation of a standard method to assess the resistance of textile materials

to mildew and rot.

Materials:

Treated and untreated textile samples

Fungal spore suspension (e.g., Aspergillus niger ATCC 6275)

Sterile nutrient agar (e.g., Potato Dextrose Agar)

Sterile Petri dishes

Incubator

Procedure:

Sample Preparation: Cut circular samples (3.8 cm diameter) from the conditioned treated

and untreated fabrics.

Agar Plates: Prepare sterile nutrient agar and pour it into Petri dishes. Allow the agar to

solidify.

Inoculation: Place a textile sample in the center of an agar plate. Inoculate the sample and

the surrounding agar with 1.0 mL of the fungal spore suspension.

Incubation: Incubate the Petri dishes at 28°C ± 1°C with a relative humidity of >85% for 14-

28 days.

Evaluation: After incubation, visually assess the fungal growth on the textile samples. The

extent of growth on the treated samples is compared to the growth on the untreated control.

The percentage of inhibition can be calculated based on the area covered by fungal growth.

4.3. Protocol for Testing Tensile Strength (ASTM D5034 - Grab Test)

Materials:

Treated and untreated textile samples
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Tensile testing machine

Procedure:

Sample Preparation: Cut samples from the conditioned fabrics to the dimensions specified in

the standard.

Testing: Mount a sample in the jaws of the tensile testing machine.

Measurement: Apply a constant rate of extension until the sample breaks. Record the

breaking force.

Analysis: Test at least five samples for each treatment condition and calculate the average

breaking force. Compare the results of the treated samples to the untreated control to

determine the percentage of tensile strength retention.

4.4. Protocol for Testing Colorfastness to Light (AATCC Test Method 16.3)

Materials:

Treated and untreated textile samples

Xenon-arc lamp weathering apparatus

AATCC Blue Wool Lightfastness Standards

Grey Scale for Color Change

Procedure:

Sample Mounting: Mount the textile samples and the Blue Wool standards in sample

holders.

Exposure: Expose the samples to the xenon-arc lamp for a specified duration (e.g., 20 or 40

AATCC Fading Units).

Evaluation: After exposure, compare the color change of the treated samples with the

unexposed original fabric using the Grey Scale for Color Change. The rating is based on the
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Blue Wool standard that shows a similar degree of fading.

Safety and Handling
Sodium pentachlorophenate is highly toxic and a suspected carcinogen.[4]

Engineering Controls: Always handle the solid and its solutions in a certified chemical fume

hood.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with

side shields, a lab coat, and a respirator with appropriate cartridges.

Spill and Waste Management: Have a spill kit readily available. Dispose of all contaminated

materials and solutions as hazardous waste according to institutional and governmental

regulations.

Exposure: In case of skin or eye contact, flush immediately with copious amounts of water

for at least 15 minutes and seek medical attention. If inhaled, move to fresh air and seek

immediate medical attention.
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Figure 3: Logical relationship of safety protocols for handling Sodium Pentachlorophenate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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